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Compound of Interest

Compound Name: cis-3-Hexenyl isobutyrate

Cat. No.: B1580806 Get Quote

In the fast-paced environment of research and development, the responsible management of

chemical waste is a cornerstone of laboratory safety, environmental stewardship, and

regulatory compliance. This guide, developed for researchers, scientists, and drug

development professionals, provides a detailed protocol for the proper disposal of cis-3-
Hexenyl isobutyrate (CAS No. 41519-23-7). By moving beyond mere procedural steps to

explain the underlying scientific and safety principles, this document aims to be the definitive

resource for handling this specific chemical waste stream.

Understanding cis-3-Hexenyl Isobutyrate: Properties
and Hazards
cis-3-Hexenyl isobutyrate is a colorless liquid commonly used as a fragrance and flavoring

agent, prized for its green, fruity aroma reminiscent of apple and cut grass.[1][2] While valuable

in product formulation, a thorough understanding of its physicochemical properties and

associated hazards is critical for safe handling and disposal.

Key Properties and Classifications:

This substance is classified as a combustible liquid and an ester.[3][4][5] Its hazard profile

necessitates careful handling to mitigate risks to personnel and the environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1580806?utm_src=pdf-interest
https://www.benchchem.com/product/b1580806?utm_src=pdf-body
https://www.benchchem.com/product/b1580806?utm_src=pdf-body
https://www.benchchem.com/product/b1580806?utm_src=pdf-body
https://www.benchchem.com/product/b1580806?utm_src=pdf-body
https://www.scentree.co/en/Cis-3-Hexenyl_isobutyrate.html
https://www.thegoodscentscompany.com/data/rw1005361.html
https://prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_ABKSOEDRPN_749&idi=EN&GHS=GHS
https://www.vigon.com/product/hexenyl-cis-3-isobutyrate/?doc=MSDS/500180_vigon_sds_us_english.pdf&namee=Hexenylcis3IsobutyrateSDS
https://www.chemicalbook.com/msds/cis-3-hexenyl-isobutyrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₈O₂ [1][4][6]

Molecular Weight 170.25 g/mol [1][4][6]

Flash Point 67°C - 85°C (closed cup) [1][7][8]

Boiling Point 92°C at 20 mm Hg [6][8]

Density ~0.88 g/mL at 25°C [4][6][8]

Solubility
Practically insoluble in water;

soluble in alcohol and oils.
[6]

Hazard Identification:

The Globally Harmonized System (GHS) provides a clear framework for understanding the

risks associated with cis-3-Hexenyl isobutyrate.

Hazard Classification GHS Category Hazard Statement

Flammable Liquids Category 4
H227: Combustible liquid.[3][5]

[9]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[5][7][9]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[7][9]

Hazardous to the Aquatic

Environment (Acute)
Category 2 H401: Toxic to aquatic life.[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[7][9]

The primary hazards are its combustibility at elevated temperatures, its potential to cause skin

and eye irritation upon contact, and its toxicity to aquatic organisms, making proper

containment and disposal essential to prevent environmental release.[3][4][7]
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The Disposal Workflow: A Step-by-Step Procedural
Guide
The proper disposal of cis-3-Hexenyl isobutyrate is a multi-step process that begins with

waste characterization and ends with documented, compliant disposal. The following workflow

provides a logical sequence for managing this chemical waste.

Phase 1: Pre-Disposal Management Phase 2: Spill & Emergency Response

Phase 3: Final Disposal

Step 1: Waste Characterization
(Identify as Combustible Liquid, Ester Waste)

Step 2: Segregation
(Keep separate from incompatible materials, e.g., strong oxidizers)

Step 3: Containerization
(Use labeled, sealed, chemically-resistant containers)

Step 4: Storage
(Store in cool, well-ventilated area away from ignition sources)

Small Spill (<50mL)
(Absorb with inert material, collect in waste container)

Large Spill (>50mL)
(Evacuate, ventilate, contain, and collect with non-sparking tools)

Step 5: Professional Disposal
(Engage a licensed chemical waste contractor)

Step 6: Documentation
(Maintain disposal records and certificates)

Click to download full resolution via product page

Caption: Decision workflow for cis-3-Hexenyl isobutyrate disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1580806?utm_src=pdf-body
https://www.benchchem.com/product/b1580806?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Waste Characterization and Regulatory Framework

The first crucial step is to classify the waste according to regulatory standards. Under the

Resource Conservation and Recovery Act (RCRA) in the United States, a chemical waste is

deemed hazardous if it exhibits specific characteristics (ignitability, corrosivity, reactivity, or

toxicity) or is explicitly listed.[10][11][12]

Ignitability (D001): cis-3-Hexenyl isobutyrate has a flash point above 140°F (60°C), placing

it in the combustible liquid category.[1][3][7] While not as volatile as flammable liquids, it can

still pose a fire hazard under certain conditions and must be managed as such.[10][13]

Toxicity: It is classified as toxic to aquatic life.[3]

Therefore, cis-3-Hexenyl isobutyrate waste must be managed as hazardous chemical waste.

Generators must consult federal, state, and local regulations to ensure complete and accurate

classification.[7]

Step 2: Segregation at the Source

Proper segregation is fundamental to preventing dangerous chemical reactions.

Do not mix cis-3-Hexenyl isobutyrate with other waste streams, particularly strong

oxidizing agents, acids, or bases, which could lead to hazardous reactions.[7][14]

Collect it in a dedicated waste container for halogen-free organic solvents and esters.

Step 3: Proper Containerization

The choice of container is critical for safe storage and transport.

Use chemically-resistant containers, such as high-density polyethylene (HDPE) or glass

bottles, that are free from damage.[14]

Ensure the container has a secure, leak-proof lid.

Label the container clearly with "Hazardous Waste," the full chemical name "cis-3-Hexenyl
isobutyrate," and the associated hazard warnings (e.g., "Combustible," "Irritant").[14]
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Leave at least 10% of headspace in the container to allow for vapor expansion.[14]

Step 4: Safe Interim Storage

Store the sealed waste container in a designated, secure area.

The storage location must be cool, dry, and well-ventilated.[3][4]

Keep the container away from heat, sparks, open flames, and other sources of ignition.[3][4]

[9]

Store within secondary containment to prevent the spread of material in case of a leak.

Step 5: Professional Disposal

Under no circumstances should cis-3-Hexenyl isobutyrate be disposed of down the drain or

in regular trash.[3][15][16] This is due to its aquatic toxicity and potential to contaminate

waterways.[3]

The only acceptable method of disposal is through a licensed and certified hazardous waste

disposal company.[14][17] These contractors are equipped to handle and transport hazardous

materials and will typically dispose of this type of waste via high-temperature incineration at a

permitted facility.[18]

Step 6: Documentation and Record-Keeping

Regulatory frameworks like RCRA impose a "cradle-to-grave" responsibility on the waste

generator.[12][19] This means you are legally responsible for the waste until its final,

documented disposal.

Maintain all paperwork, including waste profiles and certificates of disposal provided by the

contractor.[20]

This documentation serves as your legal proof of compliant disposal.[20]

Managing Spills and Exposures
Accidents can happen, and a clear, pre-defined emergency plan is essential.
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Personal Protective Equipment (PPE): Before handling cis-3-Hexenyl isobutyrate for any

purpose, including disposal or spill cleanup, ensure you are wearing appropriate PPE:

Eye Protection: Chemical safety goggles.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[3]

Body Protection: A lab coat and appropriate footwear.[21]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.

[21] If ventilation is inadequate, respiratory protection may be necessary.[3][9]

Spill Cleanup Protocol:

Small Spills (<50 mL):

Eliminate all ignition sources from the immediate area.[4]

Cover the spill with a non-combustible, inert absorbent material such as vermiculite, dry

sand, or cat litter.[3][4][17]

Using non-sparking tools, carefully scoop the absorbed material into your designated

hazardous waste container.[3]

Ventilate the area and wash the spill site after the material has been removed.[3]

Large Spills (>50 mL):

Evacuate all non-essential personnel from the area.[3]

Ensure the area is well-ventilated and remove all ignition sources.[4]

Contain the spill using dikes of absorbent material to prevent it from spreading or entering

drains.[4]

Follow the procedure for small spills to collect the material.

Contact your institution's Environmental Health and Safety (EHS) office for guidance.[21]
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[7]

Skin Contact: Remove contaminated clothing and wash the affected skin thoroughly with

soap and water. If irritation occurs, seek medical advice.[4][7]

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and obtain medical advice.

[7]

Selecting a Qualified Waste Disposal Partner
Choosing the right hazardous waste disposal company is a critical decision that directly

impacts your organization's liability and compliance.[19][20]

Caption: Key factors for selecting a hazardous waste vendor.

Key Evaluation Criteria:

Licensing and Insurance: Verify that the company is fully licensed by the EPA and relevant

state authorities to transport and manage hazardous waste.[20][22]

Proven Experience: Look for a company with a long-standing, reputable history of managing

chemical waste for institutions similar to yours.[19][20] Ask for references.[22][23]

Comprehensive Services: A good partner will assist with waste profiling, labeling,

manifesting, and providing proper containers.[22]

Transparent Documentation: Ensure the company provides clear and compliant

documentation, including manifests and certificates of disposal, to protect you from cradle-to-

grave liability.[20]

Compliance over Cost: While budget is a factor, the cheapest option is not always the most

compliant. Fines for improper disposal can far exceed any initial cost savings.[19][23]
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By adhering to these detailed procedures and principles, you can ensure the safe, compliant,

and environmentally responsible disposal of cis-3-Hexenyl isobutyrate, upholding the highest

standards of laboratory practice and protecting your institution from legal and financial risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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